Cas no 828911-76-8 (4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol)

• Product Name: 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol
• CAS No: 828911-76-8
• MF: C₂₇H₂₄N₂O₄
• MW: 440.490467071533
• MDL: MFCD17019190
• CID: 716061
• Update Time: 2025-07-09

4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-[3-[2-(4-hydroxy-3-methoxyphenyl)ethenyl]-1-phenyl-1H-pyrazol-5-yl]ethenyl]-2-methoxy-
• (4Z)-4-[(2Z)-2-[3-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenyl-1H-pyrazol-5-ylidene]ethylidene]-2-methoxycyclohexa-2,5-dien-1-one
• 4,4'-(1E,1'E)-2,2'-(1-Phenyl-1H-pyrazole-3,5-diyl)-bis(ethene-2,1-diyl)bis(2-methoxyphenol)
• 4,4'-(1E,1'E)-2,2'-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
• 4-[(E)-2-{5-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl}ethenyl]-2-methoxyphenol
• 4,4'-((1-Phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl))bis(2-methoxyphenol)
• AK688017
• 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol
• 4-[2-[3-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1-phenyl-1H-pyrazol-5-yl]ethenyl]-2-methoxyphenol (ACI)
• Phenol, 4,4′-[(1-phenyl-1H-pyrazole-3,5-diyl)di-2,1-ethenediyl]bis[2-methoxy- (9CI)

• MDL： MFCD17019190
• Inchi： 1S/C27H24N2O4/c1-32-26-16-19(10-14-24(26)30)8-12-21-18-23(29(28-21)22-6-4-3-5-7-22)13-9-20-11-15-25(31)27(17-20)33-2/h3-18,30-31H,1-2H3
• InChI Key： QUOCIDQIFWYHLB-UHFFFAOYSA-N
• SMILES： OC1C(OC)=CC(C=CC2C=C(C=CC3C=C(OC)C(O)=CC=3)N(C3C=CC=CC=3)N=2)=CC=1

Computed Properties

• Exact Mass: 440.17400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 650
• Topological Polar Surface Area: 76.7

Experimental Properties

• PSA: 76.74000
• LogP: 5.64150

Additional information on 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol

Recent Advances in the Study of 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol (CAS: 828911-76-8)

The compound 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol (CAS: 828911-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, mechanisms of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to enhance the compound's stability and bioavailability. These efforts have yielded derivatives with improved pharmacological properties, paving the way for further preclinical evaluations.

In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. Mechanistic investigations reveal that it modulates key signaling pathways, such as the NF-κB and Nrf2 pathways, which are critical in the regulation of inflammatory responses and oxidative stress. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and neurodegenerative disorders.

Furthermore, recent research has explored the anticancer potential of 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol. Preliminary data indicate that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells, through the activation of intrinsic apoptotic pathways. Additionally, it has shown synergistic effects when combined with conventional chemotherapeutic agents, highlighting its potential as an adjunct therapy in oncology.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as poor solubility, metabolic instability, and potential toxicity need to be addressed through further structural modifications and formulation strategies. Ongoing research is also focused on elucidating the compound's pharmacokinetic and pharmacodynamic profiles to better understand its behavior in biological systems.

In conclusion, 4-[2-[5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol (CAS: 828911-76-8) represents a promising candidate for the development of novel therapeutics targeting inflammation, oxidative stress, and cancer. Continued research efforts are essential to overcome existing challenges and fully realize its therapeutic potential. This compound exemplifies the intersection of chemical biology and drug discovery, offering valuable insights for future studies in the field.